
An In-depth Technical Guide to 4-Bromo-2,6-
diphenylpyrimidine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Bromo-2,6-diphenylpyrimidine

Cat. No.: B372629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,

experimental protocols, and potential applications of 4-Bromo-2,6-diphenylpyrimidine. This

versatile compound serves as a significant building block in medicinal chemistry and materials

science.

Core Chemical Properties
4-Bromo-2,6-diphenylpyrimidine is a solid, crystalline compound, appearing as a white to

almost white powder.[1] Its chemical structure features a pyrimidine core substituted with two

phenyl groups and a bromine atom, which enhances its reactivity and makes it a valuable

intermediate for various synthetic transformations.[1]
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Property Value Source

CAS Number 40734-24-5 [1][2]

Molecular Formula C₁₆H₁₁BrN₂ [1][3]

Molecular Weight 311.18 g/mol [1][3]

Appearance
White to almost white powder

to crystal
[1][2]

Melting Point 110.0 to 114.0 °C [1][2]

Boiling Point (Predicted) 346.3 ± 35.0 °C [2]

Density (Predicted) 1.397 ± 0.06 g/cm3 [2]

pKa (Predicted) -1.20 ± 0.30 [2]

Storage Conditions

Room temperature,

recommended cool and dark

(<15°C), or under inert gas

(Nitrogen or Argon) at 2-8°C[2]

[3]

Purity ≥98% (GC) [1]

Topological Polar Surface Area 25.78 Å² [3]

LogP (Predicted) 4.5731 [3]

Experimental Protocols
The bromine atom on the pyrimidine ring makes 4-Bromo-2,6-diphenylpyrimidine an

excellent substrate for cross-coupling reactions, a common strategy in the synthesis of complex

organic molecules.

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds. In the

context of pyrimidine derivatives, it is used to introduce various aryl or heteroaryl substituents

at the brominated position.[4]
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Methodology: A general procedure for the Suzuki-Miyaura coupling of a bromo-pyrimidine

derivative involves the following steps:

Reaction Setup: A Schlenk flask is charged with the bromo-pyrimidine substrate (e.g., 5-(4-

bromophenyl)-4,6-dichloropyrimidine), a palladium catalyst such as Pd(PPh₃)₄ (typically 5

mol%), and a suitable solvent (e.g., 1,4-Dioxane).[4]

Inert Atmosphere: The mixture is stirred under an inert atmosphere (e.g., Argon or Nitrogen)

for approximately 30 minutes at room temperature.[4]

Reagent Addition: The aryl/heteroaryl boronic acid (typically 1.1 equivalents), a base (e.g.,

K₃PO₄, 2 equivalents), and distilled water are added to the reaction mixture.[4]

Reaction Conditions: The mixture is heated to reflux at 70–80 °C for 18–22 hours.[4]

Monitoring and Work-up: The reaction progress is monitored by Thin-Layer Chromatography

(TLC). Upon completion, the mixture is cooled, and the product is isolated through standard

purification techniques such as extraction and column chromatography.
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Fig. 1: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Applications and Biological Relevance
4-Bromo-2,6-diphenylpyrimidine is a key intermediate in the synthesis of a wide range of

organic molecules due to its enhanced reactivity.[1] Its applications span pharmaceutical

development, materials science, and agricultural chemistry.

Pharmaceutical Development: It serves as a crucial building block for synthesizing

biologically active molecules and targeted therapies.[1] Pyrimidine derivatives are known to

possess a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-

inflammatory properties.[4][5]

Materials Science: The compound is utilized in the formulation of advanced materials like

polymers and coatings.[1] The photophysical properties suggested by its molecular structure

make it a candidate for applications in organic electronics.[6]
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Organic Synthesis: As a versatile intermediate, it facilitates the creation of complex organic

molecules, including agrochemicals and dyes.[1]
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Fig. 2: Relationship between properties and applications of the compound.

Potential Role in Signal Pathway Inhibition

Pyrimidine-based compounds have been investigated as inhibitors of various protein kinases,

which are crucial components of cell signaling pathways. For instance, certain pyrrolo[2,3-

d]pyrimidine derivatives have been synthesized and identified as potent inhibitors of Vascular

Endothelial Growth Factor Receptor-2 (VEGFR-2).[7] Inhibition of VEGFR-2 blocks the

signaling cascade responsible for angiogenesis (the formation of new blood vessels), a critical

process for tumor growth and metastasis.
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Fig. 3: Conceptual inhibition of the VEGFR-2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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